Cas no 88195-16-8 (4-Oxocanone, 6-(hydroxymethyl)-2,3,3-trimethyl-, cis-)

• Product Name: 4-Oxocanone, 6-(hydroxymethyl)-2,3,3-trimethyl-, cis-
• CAS No: 88195-16-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 641494
• PubChem ID: 71410098
• Update Time: 2025-04-19

4-Oxocanone, 6-(hydroxymethyl)-2,3,3-trimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 4-Oxocanone, 6-(hydroxymethyl)-2,3,3-trimethyl-, cis-
• (2S,6S)-6-(hydroxymethyl)-2,3,3-trimethyloxocan-4-one
• DTXSID00829793
• 88195-16-8

• Inchi： 1S/C11H20O3/c1-8-11(2,3)10(13)6-9(7-12)4-5-14-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： LXVRTANVOITQTA-IUCAKERBSA-N
• SMILES： O1CC[C@H](CO)CC(C(C)(C)[C@@H]1C)=O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų